Cas no 198153-03-6 (ethyl 2-(4-aminobenzenesulfonyl)acetate)

ethyl 2-(4-aminobenzenesulfonyl)acetate structure
198153-03-6 structure
Product Name:ethyl 2-(4-aminobenzenesulfonyl)acetate
CAS No:198153-03-6
MF:C10H13NO4S
MW:243.27952170372
CID:5918530
PubChem ID:73894597
Update Time:2024-01-09

ethyl 2-(4-aminobenzenesulfonyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Acetic acid 2-[(4-aminophenyl)sulfonyl]ethyl ester
    • ethyl 2-(4-aminobenzenesulfonyl)acetate
    • SCHEMBL23703133
    • EN300-11960503
    • 198153-03-6
    • Inchi: 1S/C10H13NO4S/c1-2-15-10(12)7-16(13,14)9-5-3-8(11)4-6-9/h3-6H,2,7,11H2,1H3
    • InChI Key: HXFFSKJTTBJCTK-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CS(C1=CC=C(N)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 243.05652907g/mol
  • Monoisotopic Mass: 243.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Density: 1.304±0.06 g/cm3(Predicted)
  • Melting Point: 112-114 °C
  • Boiling Point: 450.8±45.0 °C(Predicted)
  • pka: 1.08±0.10(Predicted)

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